![molecular formula C15H21N3O2 B5657308 3-(cyclopropylmethyl)-1-(2-pyrimidinylmethyl)-3-piperidinecarboxylic acid](/img/structure/B5657308.png)
3-(cyclopropylmethyl)-1-(2-pyrimidinylmethyl)-3-piperidinecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related cyclopropyl and piperidine derivatives involves complex chemical reactions, including the use of cyclopropanone equivalents from 3-chloropropionic acid for the formation of pyrroles, pyrrolines, and pyrrolizidines (Wasserman et al., 1989). Additionally, reactions of cyclopropanes and cyclobutanes with triazinanes have been employed to access pyrrolidines and piperidines under mild conditions, showcasing the versatility of synthetic routes for these compounds (Garve et al., 2017).
Molecular Structure Analysis
Molecular structure analysis, such as spectroscopic and theoretical studies of piperidinium-3-carboxylic acid derivatives, reveals detailed insights into the hydrogen-bonded complexes formed with other molecules. These studies provide a deeper understanding of the compound's structural characteristics, including charge delocalization and vibrational spectra interpretation (Anioła et al., 2016).
Chemical Reactions and Properties
The reactivity of cyclopropyl and piperidine derivatives towards various nucleophiles has been explored, illustrating the compounds' capacity to undergo significant chemical transformations. For instance, the synthesis of antibacterial agents through reactions of cyclopropyl- and piperidine-derivatives shows the potential application of these reactions in producing pharmacologically active molecules (Miyamoto et al., 1987).
properties
IUPAC Name |
3-(cyclopropylmethyl)-1-(pyrimidin-2-ylmethyl)piperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2/c19-14(20)15(9-12-3-4-12)5-1-8-18(11-15)10-13-16-6-2-7-17-13/h2,6-7,12H,1,3-5,8-11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMGCHOVDPRLQEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=NC=CC=N2)(CC3CC3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cyclopropylmethyl)-1-(2-pyrimidinylmethyl)-3-piperidinecarboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.